Cas no 1782448-42-3 (2-(Difluoromethyl)-1,3-benzothiazole-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-1,3-benzothiazole-5-carboxylic acid
• CAS No: 1782448-42-3
• MF: C₉H₅F₂NO₂S
• MW: 229.20330786705
• CID: 6332839
• PubChem ID: 84692460
• Update Time: 2025-11-01

2-(Difluoromethyl)-1,3-benzothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1782448-42-3
• EN300-6510107
• 2-(difluoromethyl)-1,3-benzothiazole-5-carboxylic acid
• 2-(Difluoromethyl)-1,3-benzothiazole-5-carboxylic acid

• Inchi： 1S/C9H5F2NO2S/c10-7(11)8-12-5-3-4(9(13)14)1-2-6(5)15-8/h1-3,7H,(H,13,14)
• InChI Key： ZVGKWKDZNRBUKI-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=NC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Exact Mass: 229.00090590g/mol
• Monoisotopic Mass: 229.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(Difluoromethyl)-1,3-benzothiazole-5-carboxylic acid

2-(Difluoromethyl)-1,3-benzothiazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1782448-42-3, known as 2-(difluoromethyl)-1,3-benzothiazole-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in drug discovery and advanced materials. The benzothiazole core of this molecule provides a unique platform for functionalization, while the difluoromethyl substituent introduces additional electronic and steric properties that enhance its reactivity and bioavailability.

Recent studies have highlighted the potential of 2-(difluoromethyl)-1,3-benzothiazole-5-carboxylic acid as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as protein kinases and receptors, which are implicated in various diseases including cancer and neurodegenerative disorders. The carboxylic acid group in the molecule plays a crucial role in forming hydrogen bonds, which are essential for interactions with biological macromolecules.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The benzothiazole moiety is known to exhibit photoluminescent properties, making it a candidate for applications in optoelectronic devices. Recent advancements have demonstrated that 2-(difluoromethyl)-1,3-benzothiazole-5-carboxylic acid can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The difluoromethyl substituent further enhances the electronic properties of the molecule, making it suitable for high-performance materials.

The synthesis of 2-(difluoromethyl)-1,3-benzothiazole-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as cross-coupling reactions and cyclizations.

From an environmental perspective, the ecological impact of 2-(difluoromethyl)-1,3-benzothiazole-5-carboxylic acid has been a topic of recent interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2-(difluoromethyl)-1,3-benzothiazole-5-carboxylic acid represents a versatile and innovative molecule with broad applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.